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Compound of Interest

Compound Name: Phenethyl nonanoate

Cat. No.: B1617185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry data for
Phenethyl nonanoate (C17H2602), a fragrance and flavor agent. This document details its
mass spectral data, a representative experimental protocol for its analysis, and visual diagrams
of the analytical workflow and fragmentation patterns to support researchers in compound
identification and characterization.

Molecular and Mass Spectrometry Data

Phenethyl nonanoate has a molecular formula of C17H2602 and a molecular weight of
approximately 262.4 g/mol .[1] Under electron ionization (El) mass spectrometry, the molecule
undergoes characteristic fragmentation, providing a unique fingerprint for its identification. The
primary fragments observed are summarized in the table below.

Property Value Source
Molecular Formula C17H2602 PubChem[1]
Molecular Weight 262.3871 g/mol NIST[2]
CAS Number 57943-67-6 NIST[2]
Major Fragments (m/z) 104, 105, 41, 43, 57 PubChem|[1]
Base Peak (m/z) 104 PubChem[1]
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Table 1: Key Mass Spectrometry Data for Phenethyl Nonanoate

m/z Relative Intensity (%) Proposed Fragment lon
41 5.17 [C3H5]+

43 5.94 [C3H7]+ or [C2H30]+

57 5.85 [CAHO]+

104 99.99 [C8H8]+

105 26.53 [C8HY]+

Table 2: Prominent Fragment lons of Phenethyl Nonanoate and Their Relative Intensities.[1]

Experimental Protocols

While a specific, detailed experimental protocol for the mass spectrometric analysis of
Phenethyl nonanoate is not publicly available, a representative method based on the analysis
of similar fragrance esters using Gas Chromatography-Mass Spectrometry (GC-MS) is
provided below.

Objective: To acquire the electron ionization (ElI) mass spectrum of Phenethyl nonanoate.
1. Sample Preparation:

e Prepare a 100 ppm stock solution of Phenethyl nonanoate in a high-purity solvent such as
ethanol or hexane.

» Perform serial dilutions to a final concentration of 1-10 ppm for GC-MS analysis.

« If analyzing a complex mixture, a suitable extraction method like solid-phase microextraction
(SPME) or liquid-liquid extraction may be employed.

2. Gas Chromatography (GC) Conditions:

« Injector: Split/splitless injector, operated in split mode with a ratio of 50:1.
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« Injector Temperature: 250 °C.
e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

e Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 um film thickness, with
a 5% phenyl methylpolysiloxane stationary phase).

e Oven Temperature Program:
o Initial temperature of 60 °C, hold for 2 minutes.
o Ramp at 10 °C/min to 280 °C.
o Hold at 280 °C for 5 minutes.
3. Mass Spectrometry (MS) Conditions:
« lonization Mode: Electron lonization (EI).
« lonization Energy: 70 eV.[1]
e Mass Analyzer: Quadrupole.
e Scan Range: m/z 40-400.
e lon Source Temperature: 230 °C.
o Transfer Line Temperature: 280 °C.
4. Data Analysis:

e The acquired mass spectrum is processed to identify the molecular ion peak and the major
fragment ions.

o The fragmentation pattern is compared against a reference library, such as the NIST Mass
Spectral Library, for confirmation of the compound's identity.

Visualizations

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-nonanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To further elucidate the experimental and molecular processes, the following diagrams are
provided.

GC-MS Analysis Workflow for Phenethyl Nonanoate
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Caption: A diagram illustrating the general workflow for the analysis of Phenethyl nonanoate
using GC-MS.

Fragmentation Pattern of Phenethyl Nonanoate
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Caption: A diagram showing the primary fragmentation pathways of Phenethyl nonanoate in
mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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